![molecular formula C7H7N3O B1411713 2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile CAS No. 1780214-85-8](/img/structure/B1411713.png)
2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
Overview
Description
2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile (THPC) is a heterocyclic compound that has been found to have a wide range of applications in the fields of medicine, pharmacology, and biochemistry. It is a cyclic compound composed of two nitrogen atoms, four carbon atoms, and one oxygen atom. THPC is a relatively new compound and has been studied for its potential therapeutic effects in recent years.
Scientific Research Applications
Antiproliferative Agent in Cancer Research
This compound has been studied for its potential as an antiproliferative agent. It has shown activity against various cancer cell lines, indicating its utility in cancer research. The compound’s ability to inhibit cell proliferation is of significant interest for developing new cancer therapies .
Agricultural Chemical Development
In agriculture, 2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile could be used to synthesize novel agrochemicals. Its structural framework may be beneficial in creating pesticides or herbicides that target specific pests or weeds without affecting crops .
Material Science Applications
The compound’s unique structure could be utilized in material science, particularly in the synthesis of organic semiconductors or as a building block for complex polymers. Its stability under various conditions makes it a candidate for creating durable materials .
Biochemical Research Tool
In biochemistry, this compound can serve as a scaffold for developing enzyme inhibitors. Its interaction with biological macromolecules can be studied to understand and manipulate biochemical pathways, which is crucial for drug discovery .
Environmental Applications
2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile: may have applications in environmental science, such as in the synthesis of chemicals that can help in bioremediation processes or as a sensor for detecting environmental pollutants .
Fluorescence Studies and Sensing
The compound has been identified to possess fluorescent properties, making it useful in fluorescence studies. It can be used to develop new fluorescent probes for biological imaging or as a pH indicator in various research settings .
properties
IUPAC Name |
1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c8-3-7-5-4-11-2-1-6(5)9-10-7/h1-2,4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXODHTVPBBUBQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1NN=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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